2-(4-(3-Chloro-4-methoxyphenyl)-2-(diethylamino)thiazol-5-yl)acetic acid

• Molecular Formula: C16H19ClN2O3S
• Molecular Weight: 354.9 g/mol
• IUPAC Name: 2-[4-(3-chloro-4-methoxyphenyl)-2-(diethylamino)-1,3-thiazol-5-yl]acetic acid
• InChI: InChI=1S/C16H19ClN2O3S/c1-4-19(5-2)16-18-15(13(23-16)9-14(20)21)10-6-7-12(22-3)11(17)8-10/h6-8H,4-5,9H2,1-3H3,(H,20,21)
• InChI Key: IXCSLIQXWGLBGG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=C(S1)CC(=O)O)C2=CC(=C(C=C2)OC)Cl

Description

This compound is a thiazole-based derivative featuring a 3-chloro-4-methoxyphenyl group at position 4, a diethylamino group at position 2, and an acetic acid moiety at position 5. The chloro and methoxy substituents on the aryl ring introduce both electron-withdrawing and donating effects, while the diethylamino group contributes steric bulk and basicity. The acetic acid moiety enhances hydrophilicity, making the compound a candidate for diverse biological applications, though specific activity data remain hypothetical pending experimental validation .

Biological Activity

2-(4-(3-Chloro-4-methoxyphenyl)-2-(diethylamino)thiazol-5-yl)acetic acid (CAS No. 1443287-98-6) is a thiazole derivative with potential pharmacological applications. This compound has garnered attention due to its structural features, which suggest various biological activities. This article will explore its biological activity, including antibacterial, antifungal, and anticancer properties, supported by relevant case studies and research findings.

Chemical Structure

The compound features a thiazole ring substituted with a chloro and methoxy group on the phenyl ring, along with a diethylamino moiety. Its molecular formula is $C_{14}H_{15}ClN_2O_3S$, and it has a molecular weight of 326.80 g/mol.

Antibacterial Activity

Recent studies have demonstrated that compounds with similar structural motifs exhibit significant antibacterial properties. For instance, a study evaluated the antibacterial activity of various thiazole derivatives against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values for effective compounds ranged from 32 to 512 µg/mL against pathogens such as Staphylococcus aureus and Escherichia coli .

Compound	MIC (µg/mL)	Bacterial Strain
Thiazole Derivative A	64	S. aureus
Thiazole Derivative B	128	E. coli
2-(4-(3-Chloro-4-methoxyphenyl)-2-(diethylamino)thiazol-5-yl)acetic acid	TBD	TBD

Antifungal Activity

In addition to antibacterial effects, thiazole derivatives have shown antifungal activity. A study indicated that certain derivatives inhibited the growth of Candida albicans, with MIC values demonstrating effectiveness at concentrations as low as 16.69 µM . The specific activity of 2-(4-(3-Chloro-4-methoxyphenyl)-2-(diethylamino)thiazol-5-yl)acetic acid in this context remains to be fully elucidated.

Anticancer Properties

The anticancer potential of thiazole derivatives has been explored in various cancer cell lines. For example, compounds structurally related to 2-(4-(3-Chloro-4-methoxyphenyl)-2-(diethylamino)thiazol-5-yl)acetic acid have been shown to induce apoptosis in cancer cells through mechanisms involving the modulation of signaling pathways such as PI3K/Akt and MAPK .

Case Studies

• Study on Antibacterial Activity : In vitro tests on thiazole derivatives revealed significant inhibition of bacterial growth in multiple strains, suggesting that modifications in the side chains can enhance bioactivity .
• Antifungal Activity Evaluation : A comparative study assessed the antifungal properties of various thiazoles against C. albicans, indicating that structural variations significantly influence efficacy .
• Anticancer Mechanisms : Research highlighted that specific thiazole derivatives could inhibit tumor growth in mice models by inducing cell cycle arrest and apoptosis .

Comparison with Similar Compounds

Research Findings and Implications

• Solubility and Bioavailability: The diethylamino group may improve solubility in acidic environments (via protonation), while the acetic acid moiety enables salt formation, enhancing oral bioavailability .
• Comparative Limitations: Many analogs lack comprehensive biological data, highlighting the need for targeted assays (e.g., kinase inhibition, cytotoxicity) to validate the target’s efficacy.